zinc;dioxido(dioxo)chromium
Cat. No.:
B084768
CAS No.:
14675-41-3
M. Wt:
181.4 g/mol
InChI Key:
NDKWCCLKSWNDBG-UHFFFAOYSA-N
Attention:
For research use only. Not for human or veterinary use.
Overview
Description
Zinc chromate is a chemical compound with the formula ZnCrO₄. It appears as a yellow-green crystalline solid or yellow powder and is primarily used as a corrosion-resistant agent in industrial painting, especially for coating iron and aluminum materials . Developed by the Ford Motor Company in the 1920s, zinc chromate has been widely used in the aerospace and automotive industries .
Preparation Methods
Zinc chromate can be synthesized through several methods:
Cronak Process: This industrial method involves immersing zinc or zinc-plated metal in a solution of sodium dichromate and sulfuric acid for a few seconds.
Reaction of Zinc Oxide and Chromium Trioxide: In an aqueous solution, zinc oxide reacts with chromium trioxide to form zinc chromate and water.
Reaction of Potassium Chromate and Zinc Sulfate: Neutral potassium chromate reacts with zinc sulfate to form zinc chromate and potassium sulfate.
Chemical Reactions Analysis
Zinc chromate undergoes various chemical reactions:
Oxidation and Reduction: Zinc chromate exhibits strong oxidizing properties and reacts with reducing agents.
Substitution Reactions: It can react with other compounds to form different chromate salts.
Common reagents used in these reactions include sodium dichromate, sulfuric acid, potassium chromate, and zinc sulfate. The major products formed from these reactions are typically other chromate salts and by-products like water and potassium sulfate .
Scientific Research Applications
Zinc chromate has diverse applications in scientific research:
Mechanism of Action
Zinc chromate exerts its effects primarily through its strong oxidizing properties. When applied as a coating, it reacts with the underlying metal surface to form a protective layer of chromium oxide, which acts as a barrier against corrosion . This protective layer prevents the metal from reacting with environmental factors that cause rust and degradation .
Comparison with Similar Compounds
Zinc chromate is often compared with other chromate compounds such as:
Zinc Dichromate: Similar in composition but differs in its specific applications and properties.
Potassium Chromate and Sodium Chromate: These compounds are also used for their oxidizing properties but have different industrial applications.
Compared to red oxide primers, zinc chromate provides superior corrosion protection, making it more suitable for high-stress environments like aerospace and automotive industries .
Properties
IUPAC Name |
zinc;dioxido(dioxo)chromium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cr.4O.Zn/q;;;2*-1;+2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDKWCCLKSWNDBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Cr](=O)(=O)[O-].[Zn+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ZnCrO4, CrO4Zn |
Source
|
| Record name | ZINC CHROMATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7047485 |
Source
|
| Record name | Zinc chromate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7047485 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Zinc chromate is an odorless yellow solid. Sinks in water. (USCG, 1999), Dry Powder; Liquid, Lemon-yellow solid; Insoluble in water; [ACGIH], YELLOW CRYSTALLINE POWDER. |
Source
|
| Record name | ZINC CHROMATE | |
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| Record name | Chromic acid (H2CrO4), zinc salt (1:1) | |
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| Record name | ZINC CHROMATE | |
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Solubility |
Sparingly soluble in water, 3.08 g/100 g water, Soluble in acid, liquid ammonia; insoluble in acetone, Dissolves readily in acids, Solubility in water: none |
Source
|
| Record name | ZINC CHROMATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6188 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | ZINC CHROMATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0811 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Density |
3.43 at 68 °F (USCG, 1999) - Denser than water; will sink, 3.40 g/cu cm, 3.4 g/cm³ |
Source
|
| Record name | ZINC CHROMATE | |
| Source | CAMEO Chemicals | |
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| Record name | ZINC CHROMATE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6188 | |
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| Record name | ZINC CHROMATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0811 | |
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Color/Form |
Yellow prisms, Lemon yellow powder | |
CAS No. |
13530-65-9, 37300-23-5 |
Source
|
| Record name | ZINC CHROMATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9194 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Chromic acid (H2CrO4), zinc salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | Zinc chromate | |
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| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ZINC CHROMATE | |
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| Record name | ZINC CHROMATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0811 | |
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Melting Point |
316 °C |
Source
|
| Record name | ZINC CHROMATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6188 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | ZINC CHROMATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0811 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
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